Cas no 1249855-10-4 (1-(1-ethyl-1H-pyrazol-4-yl)propan-2-amine)

• Product Name: 1-(1-ethyl-1H-pyrazol-4-yl)propan-2-amine
• CAS No: 1249855-10-4
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• MDL: MFCD16860027
• CID: 5158071
• PubChem ID: 62128214
• Update Time: 2025-06-26

1-(1-ethyl-1H-pyrazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-4-yl)propan-2-amine
• 1-(1-ethylpyrazol-4-yl)propan-2-amine
• STL584663
• 2-(1-Ethyl-1H-pyrazol-4-yl)-1-methyl-ethylamine
• 1H-Pyrazole-4-ethanamine, 1-ethyl-α-methyl-

• MDL： MFCD16860027
• Inchi： 1S/C8H15N3/c1-3-11-6-8(5-10-11)4-7(2)9/h5-7H,3-4,9H2,1-2H3
• InChI Key： SXZIRCIBSMJILX-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C=N1)CC(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 257.1±15.0 °C at 760 mmHg
• Flash Point: 109.3±20.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(1-ethyl-1H-pyrazol-4-yl)propan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1-ethyl-1H-pyrazol-4-yl)propan-2-amine

Professional Introduction to Compound with CAS No. 1249855-10-4 and Product Name: 1-(1-ethyl-1H-pyrazol-4-yl)propan-2-amine

The compound with the CAS number 1249855-10-4 and the product name 1-(1-ethyl-1H-pyrazol-4-yl)propan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of a pyrazole moiety in its structure is particularly noteworthy, as pyrazole derivatives are well-documented for their diverse biological activities and pharmacological properties.

Structurally, 1-(1-ethyl-1H-pyrazol-4-yl)propan-2-amine is composed of a propylamine backbone substituted with a 1H-pyrazol-4-yl group. This configuration suggests a high degree of versatility, enabling interactions with various biological targets. The pyrazole ring, known for its stability and ability to participate in hydrogen bonding, makes this compound an attractive candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. These compounds have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The ethyl substituent on the pyrazole ring in this particular compound may enhance its bioavailability and metabolic stability, making it a promising candidate for clinical trials. Additionally, the propylamine side chain provides a flexible scaffold that can be modified to optimize pharmacokinetic profiles.

In the realm of drug discovery, the synthesis and characterization of 1-(1-ethyl-1H-pyrazol-4-yl)propan-2-amine have been facilitated by advancements in synthetic methodologies. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular architectures. These methods not only improve yield but also allow for precise functionalization, which is crucial for tailoring biological activity.

The pharmacological potential of this compound has been further explored through computational modeling and high-throughput screening (HTS). These approaches have identified promising interactions with enzymes and receptors involved in critical biological pathways. For instance, preliminary data suggest that 1-(1-ethyl-1H-pyrazol-4-yl)propan-2-amine may exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. Such findings underscore its potential as a lead compound for further medicinal chemistry optimization.

Moreover, the compound’s structural features make it amenable to derivatization, allowing researchers to explore a wide range of analogs with enhanced or modified biological activities. The pyrazole ring can be further functionalized by introducing additional substituents at various positions, which may modulate binding affinity and selectivity. This flexibility is particularly valuable in drug design, where subtle structural changes can significantly impact therapeutic efficacy.

From a synthetic perspective, 1-(1-ethyl-1H-pyrazol-4-ylopropanal)propanamidine, an intermediate derivative, has been synthesized using multi-step organic transformations. These include condensation reactions followed by reduction steps to introduce the desired amine functionality. The synthesis has been optimized to ensure high purity and yield, which are essential for subsequent pharmacological evaluation.

The biocompatibility and safety profile of 1-(1H-pyrazolyl)-3-propanamine derivatives, including our target compound, are critical considerations in drug development. Preclinical studies have begun to assess toxicity and pharmacokinetic parameters using cell-based assays and animal models. Preliminary results indicate that this series of compounds exhibits moderate solubility and reasonable metabolic stability, suggesting good oral bioavailability.

In conclusion, CAS No. 1249855104 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of computational modeling, synthetic chemistry advancements, and preclinical evaluations has positioned this compound as a promising candidate for further development. As research continues to uncover new biological targets and mechanisms of action, compounds like 1-(1ethylpyrazol4yl)propan2amine are poised to play a crucial role in addressing unmet medical needs.